Cas no 16737-04-5 (7-Octyn-2-one)
7-Octyn-2-one structure
Product Name:7-Octyn-2-one
CAS No:16737-04-5
MF:C8H12O
MW:124.180282592773
CID:1355541
PubChem ID:12600007
Update Time:2025-04-20
7-Octyn-2-one Chemical and Physical Properties
Names and Identifiers
-
- 7-Octyn-2-one
- oct-7-yn-2-one
- AKOS013846836
- DTXSID30503953
- SCHEMBL8661229
- 16737-04-5
-
- Inchi： 1S/C8H12O/c1-3-4-5-6-7-8(2)9/h1H,4-7H2,2H3
- InChI Key： REYJZHHJFVWMSE-UHFFFAOYSA-N
- SMILES： O=C(C)CCCCC#C
Computed Properties
- Exact Mass: 124.08886
- Monoisotopic Mass: 124.088815002g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
7-Octyn-2-one Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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